Cas no 1804034-92-1 (3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid)

• Product Name: 3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid
• CAS No: 1804034-92-1
• MF: C₁₁H₁₀BrIO₄
• MW: 413.003175258636
• CID: 4939086
• Update Time: 2025-10-19

3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid

• Inchi： 1S/C11H10BrIO4/c1-5(14)9(12)7-4-6(2-3-8(7)13)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： YULGYBMTYKHUKP-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(=O)O)O)C=C1C(C(C)=O)Br

Computed Properties

• Exact Mass: 411.88072 g/mol
• Monoisotopic Mass: 411.88072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 413.00
• XLogP3: 2
• Topological Polar Surface Area: 74.6

Additional information on 3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid

Professional Introduction to 3-(1-Bromo-2-oxopropyl)-4-iodomandelic Acid (CAS No. 1804034-92-1)

3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical signature and its CAS number CAS NO.1804034-92-1, represents a critical intermediate in the development of novel therapeutic agents. Its molecular structure, characterized by the presence of both bromo and iodo substituents, makes it a versatile building block for constructing complex molecules with potential biological activity.

The structural motif of 3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid is particularly intriguing due to its dual halogenation feature. This feature not only enhances its reactivity in various synthetic transformations but also opens up avenues for exploring its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in the synthesis of biaryl compounds. These biaryl structures are widely recognized for their role in pharmaceuticals, including anticancer and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of aromatic rings, driven by the need for more effective and selective drugs. The bromo and iodo groups in 3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid serve as excellent handles for such transformations. For instance, palladium-catalyzed cross-coupling reactions have been extensively studied for their ability to introduce diverse functional groups into aromatic systems with high precision. This has led to the discovery of novel compounds with enhanced pharmacological properties.

Moreover, the 2-oxopropyl side chain in this compound introduces a carboxylic acid functionality, which can be further modified through esterification, amidation, or other derivatization strategies. These modifications are essential for fine-tuning the solubility, bioavailability, and metabolic stability of drug candidates. The carboxylic acid group also provides a site for chelation with metal ions, which is a common strategy employed in designing metal-based therapeutics.

The significance of 3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid extends beyond its synthetic utility. Its incorporation into drug-like molecules has been explored in several cutting-edge research projects aimed at addressing unmet medical needs. For example, recent studies have demonstrated its potential application in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The ability to precisely modify the aromatic core while retaining the reactive halogen atoms allows for the creation of highly specific inhibitors with minimal off-target effects.

The compound's unique properties have also been leveraged in materials science applications. Specifically, its ability to undergo controlled polymerization reactions has made it a candidate for developing novel polymers with tailored mechanical and thermal properties. These polymers could find applications in advanced coatings, adhesives, and even biodegradable materials.

In conclusion, 3-(1-Bromo-2-oxopropyl)-4-iodomandelic acid (CAS NO.1804034-92-1) stands out as a multifaceted compound with broad implications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at developing next-generation therapeutics. As research continues to uncover new applications and methodologies leveraging its unique structural features, this compound is poised to remain at the forefront of chemical innovation.